N-(4-ethoxyphenyl)-N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]urea
• InChI: InChI=1S/C21H27FN4O2/c1-2-28-18-9-7-17(8-10-18)24-21(27)23-11-12-25-13-15-26(16-14-25)20-6-4-3-5-19(20)22/h3-10H,2,11-16H2,1H3,(H2,23,24,27)
• InChI Key: BXMSQXRMJMGAMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCCN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C21H27FN4O2
• Molecular Weight: 386.5 g/mol

Description

N-(4-ethoxyphenyl)-N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}urea is a chemical compound that belongs to the class of urea derivatives. It is commonly known as EFU, and it has been the subject of numerous scientific studies due to its potential applications in various fields such as medicine, agriculture, and pharmaceuticals.

Scientific Research Applications

Synthesis and Structural Analysis

• Antifungal Activity : Research explored the synthesis of compounds related to N-(4-ethoxyphenyl)-N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}urea, evaluating their antifungal activities against specific strains like A. niger and F. oxyporum. The structural features and fungitoxic actions of these compounds were examined, highlighting the potential for agricultural applications (Mishra, Singh, & Wahab, 2000).

• Directed Lithiation : A study on directed lithiation of related urea compounds demonstrated the potential for creating substituted products through chemical reactions, contributing to the field of synthetic organic chemistry (Smith, El‐Hiti, & Alshammari, 2013).

• Crystal Structure Analysis : The crystal structure of a compound closely related to this compound was analyzed, providing insights into the molecular conformation and potential interactions in biological systems (Faizi, Ahmad, & Golenya, 2016).

Biological Activities

• Antimicrobial and Antiglycation Activities : A series of urea and thiourea derivatives were synthesized and evaluated for their antimicrobial and antiglycation activities. This research suggests potential therapeutic applications for related compounds, especially in treating infections and preventing protein glycation processes (Sharma, Suhas, & Gowda, 2013).

• Serotonin Receptor Antagonists : Compounds structurally similar to this compound have been investigated as potential serotonin 5-HT1A receptor antagonists. These studies contribute to the development of new psychiatric disorder treatments by targeting the serotonergic system (García et al., 2014).

• Acetylcholinesterase Inhibitors : Research on flexible urea derivatives explored their potential as acetylcholinesterase inhibitors, indicating the possibility of using similar compounds in developing treatments for neurodegenerative diseases, such as Alzheimer's (Vidaluc et al., 1995).